BENGHE Validation & Comparative

Check Availability & Pricing

Literature on 15,16-Dihydrotanshindiol C: A
Scarcity of Comparative Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 15,16-Dihydrotanshindiol C

Cat. No.: B3030361

A comprehensive review of available scientific literature reveals a notable lack of detailed,
comparative studies on the biological activities of 15,16-Dihydrotanshindiol C. While the
compound is identified as a diterpenoid and a potent thrombin inhibitor, specific quantitative
data, detailed experimental protocols, and in-depth mechanistic studies are not readily
available in the public domain. This scarcity of information precludes the creation of a detailed
comparative guide as requested.

Initial searches identified 15,16-Dihydrotanshindiol C as a thrombin inhibitor, primarily
through product information from chemical suppliers, which referenced two key scientific
papers. However, a thorough examination of these and other related publications did not yield
specific experimental data for this particular compound.

One of the cited studies, Lu et al. (2015), focused on screening for direct thrombin inhibitors
from Radix Salviae Miltiorrhizae. While this study successfully identified several potent
thrombin inhibitors and reported their half-maximal inhibitory concentration (IC50) values,
15,16-Dihydrotanshindiol C was not among the compounds for which specific data was
provided in the accessible parts of the publication. The study highlighted the thrombin inhibitory
effects of other related compounds, including:

e 15,16-dihydrotanshinone | (IC50: 29.39 pM)
e Cryptotanshinone (IC50: 81.11 uM)

e Tanshinone IlA (IC50: 66.60 uM)
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The second cited reference, Sieniawska et al. (2021), investigated the antimycobacterial
properties of tanshinones. While the supplementary data of this paper mentions "15,16-
dihydrotanshindiol B/C," its primary focus is on the disruption of the mycobacterial cell
envelope and oxidative stress, not on thrombin inhibition.[1]

Further extensive searches for experimental studies, biological activity data, and mechanism of
action research specifically for 15,16-Dihydrotanshindiol C did not uncover the necessary
guantitative data to construct the requested comparative guide with detailed tables and
diagrams.

Conclusion:

Based on the available scientific literature, a detailed comparison guide for 15,16-
Dihydrotanshindiol C cannot be generated at this time. The specific experimental data
required for such a guide, including IC50 values for its thrombin inhibition activity and detailed
experimental protocols, are not present in the currently accessible scientific publications.
Researchers, scientists, and drug development professionals interested in this compound may
need to conduct primary research to establish these foundational data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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